Cas no 1644451-39-7 (2,3-Dichloropyridine (Monolabeled))

2,3-Dichloropyridine (Monolabeled) is a selectively labeled derivative of 2,3-dichloropyridine, designed for applications in isotopic tracing and analytical research. The monolabeled form incorporates a stable isotope (e.g., ¹³C or ¹⁵N) at a specific position, enabling precise tracking in metabolic studies, environmental analysis, or reaction mechanisms. Its high isotopic purity and well-defined labeling position ensure reliable data interpretation in mass spectrometry or NMR-based investigations. The compound retains the reactivity of the parent molecule, making it suitable for further synthetic modifications. This product is particularly valuable in pharmaceutical and agrochemical research, where understanding molecular pathways is critical. Proper handling and storage are recommended to maintain isotopic integrity.

2,3-Dichloropyridine (Monolabeled) structure

1644451-39-7 structure

Product Name:2,3-Dichloropyridine (Monolabeled)

CAS No:1644451-39-7

MF:C₅H₃Cl₂N

MW:147.990019083023

CID:2248452

Update Time:2025-10-28

2,3-Dichloropyridine (Monolabeled) Chemical and Physical Properties

Names and Identifiers

- 2,3-Dichloropyridine (Monolabeled)
- Inchi： 1S/C5H3Cl2N/c6-4-2-1-3-8-5(4)7/h1-3H
- InChI Key： MAKFMOSBBNKPMS-UHFFFAOYSA-N
- SMILES： c1cc(Cl)c(Cl)nc1

2,3-Dichloropyridine (Monolabeled) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D436067-30mg	2,3-Dichloropyridine (Monolabeled)	1644451-39-7	30mg	$5740.00	2023-05-18
AN HUI ZE SHENG Technology Co., Ltd.	D436067-30mg	2,3-dichloropyridine-2-13C	1644451-39-7	30mg	￥50400.00	2023-09-15
TRC	D436067-50mg	2,3-Dichloropyridine (Monolabeled)	1644451-39-7	50mg	$ 7600.00	2023-09-07

2,3-Dichloropyridine (Monolabeled) Related Literature

1. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
2. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Additional information on 2,3-Dichloropyridine (Monolabeled)

Comprehensive Overview of 2,3-Dichloropyridine (Monolabeled) (CAS No. 1644451-39-7)

2,3-Dichloropyridine (Monolabeled) is a specialized chemical compound widely utilized in pharmaceutical research, agrochemical development, and material science. With the CAS registry number 1644451-39-7, this compound has garnered significant attention due to its unique isotopic labeling properties, which enhance traceability in metabolic studies and reaction mechanisms. Researchers and industries are increasingly focusing on monolabeled compounds like this to improve precision in analytical techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance).

The growing demand for isotopically labeled intermediates in drug discovery aligns with trends in personalized medicine and sustainable chemistry. A common question among scientists is: "How does 2,3-Dichloropyridine (Monolabeled) improve detection sensitivity in pharmacokinetic studies?" The answer lies in its stable isotopic incorporation, which minimizes background noise in spectroscopic analyses. This feature is critical for modern high-throughput screening (HTS) platforms and green chemistry initiatives aiming to reduce waste.

Another hot topic is the role of 2,3-Dichloropyridine derivatives in catalysis and ligand design. Recent publications highlight its utility in cross-coupling reactions, a cornerstone of organometallic chemistry. The monolabeled variant (CAS 1644451-39-7) offers distinct advantages in tracking reaction pathways, addressing FAQs like "What are the kinetic isotope effects of chlorinated pyridines in Pd-catalyzed reactions?" Such insights are vital for optimizing synthetic routes in API (Active Pharmaceutical Ingredient) manufacturing.

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In material science, 2,3-Dichloropyridine (Monolabeled) serves as a precursor for functionalized polymers and electronic materials. Its incorporation into OLEDs (Organic Light-Emitting Diodes) and conductive coatings is under investigation, linking it to searches like "halogenated pyridines in optoelectronics". The compound's regioselective reactivity further enables tailored modifications for niche applications.

To summarize, 2,3-Dichloropyridine (Monolabeled) (CAS 1644451-39-7) bridges multiple disciplines—from medicinal chemistry to advanced materials. Its adaptability to cutting-edge technologies (e.g., AI-driven molecular modeling) and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial workflows.